2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-cyclohexylacetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C24H30N4O2S/c1-2-3-14-28-23(30)22-21(19(15-25-22)17-10-6-4-7-11-17)27-24(28)31-16-20(29)26-18-12-8-5-9-13-18/h4,6-7,10-11,15,18,25H,2-3,5,8-9,12-14,16H2,1H3,(H,26,29)
• InChI Key: HIOBZKOJDJAWAA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4CCCCC4
• Molecular Formula: C24H30N4O2S
• Molecular Weight: 438.6 g/mol

Description

2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C24H30N4O2S and its molecular weight is 438.59. The purity is usually 95%.
BenchChem offers high-quality 2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-cyclohexylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-cyclohexylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Excretion in Humans

One study on the metabolism, excretion, and pharmacokinetics of INCB018424, a selective Janus tyrosine kinase 1/2 inhibitor, in humans could provide insights into how compounds with complex structures are processed by the human body. This research found that after oral administration, the compound and its metabolites were rapidly absorbed and excreted, with the parent compound being the predominant entity in circulation (Shilling et al., 2010). Such studies highlight the importance of understanding the pharmacokinetic profiles of new compounds.

Pharmacogenetics

The variability in drug metabolism among individuals due to genetic differences is an area of significant interest. A study on the polymorphic expression of UGT1A9 and its association with variable acetaminophen glucuronidation in neonates presents a pharmacogenetic perspective, showing how genetic variations can influence the metabolism of drugs (Linakis et al., 2018). Such insights are crucial for the development and safe use of new therapeutic agents.

Enzyme Interaction

The interplay between drugs and various enzyme families, such as cytochrome P450 (CYP), cyclooxygenase (COX), and nitric oxide synthase (NOS), is critical in drug development. Research on the effects of paracetamol on these enzymes in healthy subjects shows how drugs can influence or be influenced by metabolic pathways, affecting efficacy and safety profiles (Trettin et al., 2014).

Toxicology and New Psychoactive Substances

The emergence of new psychoactive substances (NPS) and their toxicological profiles is a growing concern. Studies identifying and characterizing the effects of substances like 2-fluorodeschloroketamine provide essential data for public health and regulatory bodies (Tang et al., 2020). This research area is critical for understanding the risks associated with new compounds.